Cas no 260057-61-2 ((S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 260057-61-2
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 4822913
• Update Time: 2025-05-19

(S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• (2S)-1-(Benzyloxycarbonyl)piperidine-2alpha-acetic acid ethyl ester

• Inchi： 1S/C17H23NO4/c1-2-21-16(19)12-15-10-6-7-11-18(15)17(20)22-13-14-8-4-3-5-9-14/h3-5,8-9,15H,2,6-7,10-13H2,1H3/t15-/m0/s1
• InChI Key： DJNAOSVXYDYKKU-HNNXBMFYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC[C@H]1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

Introduction to (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS No. 260057-61-2)

Compound (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate, identified by its CAS number 260057-61-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its stereogenic center at the piperidine ring, make it a subject of considerable interest among researchers.

The< strong>nomenclature of this compound provides valuable insights into its chemical structure. The term (S) indicates the stereochemical configuration of the piperidine ring, which is a crucial factor in determining its biological activity. The presence of a benzyl group and an ethoxy-substituted acetoxyethyl side chain further enhances its complexity and potential pharmacological properties. This combination of structural elements makes (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel piperidine-based drugs due to their favorable pharmacokinetic properties and broad spectrum of biological activities. Piperidine derivatives have been explored for various therapeutic applications, including central nervous system disorders, cardiovascular diseases, and cancer. The< strong>S-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylatestructure, with its specific substitution pattern, suggests potential interactions with biological targets that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The piperidine core is a common scaffold in many drugs on the market today, and modifications to this core can lead to significant changes in pharmacological activity. The< strong>benzyl group and the< strong>ethoxy-substituted acetoxyethyl side chainare particularly noteworthy, as they may contribute to the compound's solubility, bioavailability, and binding affinity to target proteins.

Recent studies have highlighted the importance of stereochemistry in drug design. The (S) configuration of the piperidine ring in (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate may play a critical role in its biological activity by influencing how it interacts with enzymes and receptors. This has prompted researchers to explore synthetic methods that allow for precise control over stereochemistry, ensuring that only the most active enantiomer is produced.

The pharmaceutical industry has increasingly focused on developing drugs with improved efficacy and reduced side effects. Piperidine derivatives have shown promise in this regard, as they can be tailored to target specific biological pathways while minimizing off-target effects. The< strong>S-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylatemolecule exemplifies this approach by combining several functional groups that may enhance its selectivity and potency.

In addition to its potential as a drug candidate, (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate may also serve as a valuable intermediate in the synthesis of other bioactive compounds. Its versatile structure allows for further modifications, enabling chemists to create novel molecules with tailored properties. This flexibility makes it an attractive choice for researchers working on cutting-edge drug discovery projects.

The synthesis of< strong>piperidine derivativesis an area of active research, with new methods being developed to improve yield and purity. Advances in synthetic chemistry have made it possible to produce complex molecules like (S)-Benzyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate with high precision. These advancements are crucial for ensuring that pharmaceutical compounds meet stringent quality standards before they can be used in clinical trials.

Efforts are ongoing to understand the mechanisms by which piperidine-based drugs exert their effects on biological systems. By studying compounds like (S)-Benzyl 2-(2-ethoxy-2-oxyethyl)piperidine-1-carboxylate, researchers can gain insights into how these molecules interact with their targets at the molecular level. This knowledge is essential for designing drugs that are not only effective but also safe and well-tolerated by patients.

The future prospects for (S)-Benzyl 2-(2-oxyethyl)piperidine carboxylic acid benzylester are bright, given its unique structural features and potential applications in drug development. As research continues to uncover new therapeutic uses for piperidine derivatives, compounds like this one are likely to play an increasingly important role in treating various diseases and improving patient outcomes.